1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene
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Overview
Description
1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene is an organic compound characterized by the presence of bromine, fluorine, and a benzene ring
Preparation Methods
The synthesis of 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene typically involves several steps:
Starting Materials: The synthesis begins with the preparation of 3-bromo-2,2-dimethyl-1-propanol.
Reaction Conditions: The bromination of 2,2-dimethyl-1-propanol is carried out using sodium bromide under controlled temperature and light conditions.
Industrial Production: Industrial production methods may involve large-scale bromination reactions with optimized reaction times and conditions to ensure high yield and purity.
Chemical Reactions Analysis
1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene undergoes various chemical reactions:
Substitution Reactions: The compound can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.
Oxidation and Reduction: It can also participate in oxidation and reduction reactions, depending on the reagents and conditions used.
Common Reagents: Typical reagents include sodium hydroxide for substitution reactions and hydrogen gas for reduction reactions.
Major Products: The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene involves its interaction with molecular targets:
Molecular Targets: The compound interacts with specific enzymes and receptors, influencing their activity.
Pathways Involved: It may modulate various biochemical pathways, leading to its observed effects.
Comparison with Similar Compounds
1-(3-Bromo-2,2-dimethylpropyl)-2,4-difluorobenzene can be compared with similar compounds:
Properties
Molecular Formula |
C11H13BrF2 |
---|---|
Molecular Weight |
263.12 g/mol |
IUPAC Name |
1-(3-bromo-2,2-dimethylpropyl)-2,4-difluorobenzene |
InChI |
InChI=1S/C11H13BrF2/c1-11(2,7-12)6-8-3-4-9(13)5-10(8)14/h3-5H,6-7H2,1-2H3 |
InChI Key |
OTWPXBZMARYBQF-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CC1=C(C=C(C=C1)F)F)CBr |
Origin of Product |
United States |
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